Cas no 2225176-50-9 (5-Fluoro-2-ethylpyridine-4-boronic acid)

• Product Name: 5-Fluoro-2-ethylpyridine-4-boronic acid
• CAS No: 2225176-50-9
• MF: C₇H₉BFNO₂
• MW: 168.96
• CID: 5144047
• PubChem ID: 133638958
• Update Time: 2025-08-03

5-Fluoro-2-ethylpyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-ethylpyridine-4-boronic acid
• (2-Ethyl-5-fluoropyridin-4-yl)boronic acid
• 2225176-50-9

• Inchi： 1S/C7H9BFNO2/c1-2-5-3-6(8(11)12)7(9)4-10-5/h3-4,11-12H,2H2,1H3
• InChI Key： LXDGCIKGGPTEDP-UHFFFAOYSA-N
• SMILES： C1(CC)=NC=C(F)C(B(O)O)=C1

Computed Properties

• Exact Mass: 169.0710369g/mol
• Monoisotopic Mass: 169.0710369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų

Additional information on 5-Fluoro-2-ethylpyridine-4-boronic acid

5-Fluoro-2-ethylpyridine-4-boronic acid (CAS 2225176-50-9): A Versatile Boronic Acid Derivative in Modern Chemistry

5-Fluoro-2-ethylpyridine-4-boronic acid (CAS 2225176-50-9) is a specialized boronic acid derivative that has gained significant attention in pharmaceutical and materials science research. This compound belongs to the class of heterocyclic boronic acids, which are widely used in Suzuki-Miyaura cross-coupling reactions – a cornerstone of modern organic synthesis. The presence of both fluorine and ethyl substituents on the pyridine ring makes this particular boronic acid uniquely valuable for creating complex molecular architectures.

The growing interest in 5-Fluoro-2-ethylpyridine-4-boronic acid reflects broader trends in medicinal chemistry, where researchers increasingly seek fluorinated building blocks for drug development. Fluorination often improves a compound's metabolic stability, membrane permeability, and binding affinity – key considerations in the design of new therapeutic agents. As the pharmaceutical industry focuses more on targeted therapies and personalized medicine, demand for specialized intermediates like CAS 2225176-50-9 continues to rise.

From a synthetic chemistry perspective, 5-Fluoro-2-ethylpyridine-4-boronic acid offers several advantages. The boronic acid group at the 4-position enables efficient cross-coupling reactions, while the pyridine nitrogen can serve as a coordinating site or hydrogen bond acceptor. These features make it particularly useful for constructing biaryl systems found in many pharmaceutical compounds and functional materials. Recent publications highlight its application in developing kinase inhibitors and PET imaging agents.

The physical properties of 5-Fluoro-2-ethylpyridine-4-boronic acid contribute to its utility in laboratory settings. Typically appearing as a white to off-white crystalline powder, it demonstrates good stability under standard storage conditions. However, like most organoboron compounds, it requires protection from prolonged exposure to moisture and oxygen. Researchers working with this material should be aware of its solubility characteristics – it shows moderate solubility in common organic solvents like DMSO and THF, but limited solubility in water.

In the context of green chemistry initiatives, CAS 2225176-50-9 represents an important tool for more efficient synthesis. The Suzuki coupling reactions it participates in generally require milder conditions compared to traditional cross-coupling methods, reducing energy consumption and waste generation. This aligns with growing industry emphasis on sustainable chemical processes and atom economy – topics frequently searched by chemistry professionals and students alike.

Quality control of 5-Fluoro-2-ethylpyridine-4-boronic acid typically involves analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. Purity specifications often exceed 95%, with some applications requiring even higher grades. The compound's stability profile makes it suitable for international shipping, though proper packaging is essential to prevent degradation. Researchers should verify certificates of analysis when sourcing this material for sensitive applications.

Looking toward future applications, 5-Fluoro-2-ethylpyridine-4-boronic acid shows promise in emerging fields like covalent organic frameworks (COFs) and molecular electronics. Its ability to form stable boronate esters could enable novel materials with tailored porosity and electronic properties. Additionally, the fluorine atom may facilitate 18F-labeling for radiopharmaceutical development, an area experiencing rapid growth due to advances in diagnostic imaging technologies.

For synthetic chemists considering CAS 2225176-50-9 for their projects, several practical considerations apply. The compound works well in both solution-phase and solid-supported synthesis, offering flexibility in experimental design. Recent literature suggests optimal coupling conditions often involve palladium catalysts like Pd(PPh3)4 or Pd(dppf)Cl2, with carbonate bases in aqueous-organic mixed solvents. These technical details frequently appear in search queries from researchers optimizing their synthetic protocols.

The commercial availability of 5-Fluoro-2-ethylpyridine-4-boronic acid has improved in recent years, reflecting its growing importance in chemical research. Multiple suppliers now offer this compound at various scales, from milligram quantities for initial screening to kilogram amounts for process development. Pricing remains competitive compared to similar fluorinated boronic acids, though costs vary depending on purity and supplier. Researchers are advised to compare technical specifications rather than base purchasing decisions solely on price.

From a safety perspective, standard laboratory precautions apply when handling 5-Fluoro-2-ethylpyridine-4-boronic acid. While not classified as highly hazardous, appropriate personal protective equipment including gloves and safety glasses should always be used. The compound's material safety data sheet (MSDS) provides detailed handling and disposal guidelines that users should review before beginning work. These precautions align with increasing industry focus on laboratory safety standards and risk assessment protocols.

In conclusion, 5-Fluoro-2-ethylpyridine-4-boronic acid (CAS 2225176-50-9) represents a valuable addition to the synthetic chemist's toolbox. Its unique combination of fluorine substitution, ethyl group, and boronic acid functionality enables diverse applications in pharmaceutical research, materials science, and beyond. As chemical synthesis continues evolving toward more sophisticated and targeted approaches, specialized building blocks like this will undoubtedly play increasingly important roles in scientific advancement.